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Compound of Interest

Compound Name: Thallium hydroxide

Cat. No.: B078607

Thallium Hydroxide: A Comprehensive Technical
Review

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical and physical properties of
thallium hydroxide, with a particular focus on its two primary forms: thallium(l) hydroxide
(TIOH) and thallium(lll) hydroxide (TI(OH)s). This document summarizes key quantitative data,
outlines experimental protocols for their synthesis, and presents a visualization of the aqueous
speciation of thallium(lll) hydroxide.

Chemical Formula and General Properties

Thallium exists in two common oxidation states, +1 and +3, leading to the formation of two
distinct hydroxides.

o Thallium(l) Hydroxide: Also known as thallous hydroxide, its chemical formula is TIOH.[1][2] It
is a strong base, analogous to alkali metal hydroxides.[1]

o Thallium(lll) Hydroxide: Also referred to as thallic hydroxide, it has the chemical formula
TI(OH)s.[3] In contrast to its thallium(l) counterpart, it is a very weak base.[3]

Quantitative Data Summary
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The following tables provide a structured overview of the key quantitative properties of

thallium(l) hydroxide and thallium(lll) hydroxide.

Table 1: Physical and Chemical Properties of Thallium(l) Hydroxide (TIOH)

Property Value Reference
Molar Mass 221.39 g/mol [1]
Appearance Yellow needles [1][4]
Density 7.44 glcm?3 [1][5]
Melting Point Decomposes at 139°C [1]
Solubility in Water 34.3 g/100 g at 18°C [1]

Standard Enthalpy of
Formation (AfHG )

-238.9 kJ/mol

[1]

Standard Molar Entropy

88.0 J/(mol-K)
(86298)

[1]

Table 2: Physical and Chemical Properties of Thallium(lll) Hydroxide (TI(OH)3)

Property Value Reference
Molar Mass 255.4053 g/mol [3]
Appearance White solid [3]

Poorly soluble; 0.8 pmol/L in
Solubility in Water 0.01 M NaClOa4 at pH 6.31-
8.42

[6]7]

Solubility Product Constant
(Ksp)

10—45_2

[8]

TI(OH)2*+: 101-31T|(OH)2*:
107-64TI(OH)3(aq):
106-58TI(OH)a~; 10522

Hydrolysis Constants

(Stepwise Association)

[8]
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Crystal Structure

Thallium(l) Hydroxide (TIOH):

Thallium(l) hydroxide possesses a monoclinic crystal structure. The crystallographic details are
summarized in the table below.

Table 3: Crystal Structure Data for Thallium(l) Hydroxide (TIOH)

Parameter Value
Crystal System Monoclinic
Space Group Cc2

a=594.9 pmb = 622.0 pmc = 2123.2 pmf3 =
91.590°

Lattice Parameters

Note: The provided search results did not contain specific crystal structure data for Thallium(lll)
hydroxide.

Experimental Protocols
Synthesis of Thallium(l) Hydroxide (TIOH)

Method 1: From Thallium(l) Ethoxide
This method involves the decomposition of thallium(l) ethoxide in water.[1]
e Reaction: C2HsOTl + H20 - TIOH + C2HsOH

e Procedure: Thallium ethoxide is carefully added to distilled water. Thallium(l) hydroxide
precipitates out of the solution and can be collected by filtration.

Method 2: Reaction of Thallium(l) Sulfate with Barium Hydroxide

A double displacement reaction between thallium(l) sulfate and barium hydroxide yields
thallium(l) hydroxide.[1]
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e Reaction: TI2SO4 + Ba(OH)2 — 2TIOH + BaSOa(s)

e Procedure: Aqueous solutions of thallium(l) sulfate and barium hydroxide are mixed. The
insoluble barium sulfate precipitates, leaving thallium(l) hydroxide in the agqueous solution.
The precipitate is removed by filtration.

Synthesis of Thallium(lll) Hydroxide (TI(OH)3)

Method 1: Reaction of a Thallium(lll) Salt with a Base
This is a common precipitation method.[3]
e Reaction: TICIs + 3NaOH - TI(OH)s(s) + 3NaCl

e Procedure: A solution of a soluble thallium(lll) salt, such as thallium(lll) chloride, is treated
with a base, like sodium hydroxide. Thallium(lll) hydroxide precipitates as a solid and can be
isolated by filtration, followed by washing and drying.

Method 2: Electrochemical Oxidation

Thallium(lll) hydroxide can also be prepared by the electrochemical oxidation of thallium(l) ions
in an alkaline solution.[3]

o Procedure: An electrolytic cell is set up with a thallium(l) salt solution under alkaline
conditions. The application of an appropriate potential oxidizes TI* to TI3*, which then
precipitates as TI(OH)s.

Visualizations
Aqueous Speciation of Thallium(lll)

The following diagram illustrates the predominance of different thallium(lil) hydroxo complexes
as a function of pH, based on the provided hydrolysis constants.

Increasing pH Th+ PH=27 o) TiOH)e+ |—PH=84 ! Ti(OH)* PH=74 ! TI(OH)s(aq) PH=88 o) TI(OH)a-

Click to download full resolution via product page
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Caption: Predominant aqueous species of Thallium(lll) at different pH values.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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